Cas no 944904-29-4 (5,6-Dimethoxy-3-iodo-1H-indazole)

• Product Name: 5,6-Dimethoxy-3-iodo-1H-indazole
• CAS No: 944904-29-4
• Molecular Formula: C₉H₉N₂O₂I
• Molecular Weight: 304.08396
• MDL: MFCD10696795
• CID: 69629
• PubChem ID: 45480425

5,6-Dimethoxy-3-iodo-1H-indazole Properties

Names and Identifiers

• 3-Iodo-5,6-dimethoxy-1H-indazole
• 1H-Indazole, 3-iodo-5,6- dimethoxy-
• 3-iodo-5,6-dimethoxy-2H-indazole
• 3-iodanyl-5,6-dimethoxy-2H-indazole
• 5,6-DIMETHOXY-3-IODO-1H-INDAZOLE
• CS-0263406
• DTXSID80670366
• EN300-8665086
• AB58187
• A844979
• 944904-29-4

• MDL： MFCD10696795
• InChIKey： GDKOKWILNDGZBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9IN2O2/c1-13-7-3-5-6(4-8(7)14-2)11-12-9(5)10/h3-4H,1-2H3,(H,11,12)
• SMILES： COC1=C(C=C2C(=C1)C(=NN2)I)OC

Computed Properties

• Exact Mass: 303.97100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 303.971
• Heavy Atom Count: 14
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 47.1A^2

Experimental Properties

• LogP: 2.18470
• PSA: 47.14000
• Refractive Index: 1.687
• Boiling Point: 408.478 °C at 760 mmHg
• Flash Point: 200.841 °C
• Density: 1.840